![molecular formula C14H11ClN4OS B1234778 N'-[(4-chlorobenzyl)oxy]-N-thieno[2,3-d]pyrimidin-4-yliminoformamide](/img/structure/B1234778.png)
N'-[(4-chlorobenzyl)oxy]-N-thieno[2,3-d]pyrimidin-4-yliminoformamide
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Overview
Description
N-[(4-chlorophenyl)methoxy]-N'-(4-thieno[2,3-d]pyrimidinyl)methanimidamide is an organosulfur heterocyclic compound, an organic heterobicyclic compound, an organonitrogen heterocyclic compound and a thienopyrimidine.
Scientific Research Applications
Polycyclic N‐Heterocyclic Compounds
The compound N'-[(4-chlorobenzyl)oxy]-N-thieno[2,3-d]pyrimidin-4-yliminoformamide falls within the class of polycyclic N‐heterocyclic compounds. These compounds are significant in organic chemistry due to their extensive applications as bioactive compounds. A study by Okuda et al. (2015) explored the reactions of similar N-heterocyclic compounds, leading to new cyclization products with potential implications in various biochemical processes (Okuda, Ide, Uramaru, & Hirota, 2015).
Antimicrobial Agents
Compounds in the this compound family have shown significant antimicrobial and antimycobacterial activity, as highlighted in a study by Chambhare et al. (2003). This research synthesized similar thienopyrimidine derivatives and evaluated their effectiveness against various bacterial strains, including Gram-negative and Gram-positive bacteria (Chambhare, Khadse, Bobde, & Bahekar, 2003).
Anti-inflammatory Agents
The thieno[2,3-d]pyrimidine derivatives, closely related to the compound , have been shown to possess anti-inflammatory properties. A study by Tolba et al. (2018) synthesized a new series of these compounds and tested them as antimicrobial and anti-inflammatory agents, demonstrating their potential in therapeutic applications (Tolba, Kamal El‐Dean, Ahmed, & Hassanien, 2018).
Antioxidant Activity
A study by Kotaiah et al. (2012) focused on the synthesis of N-substituted phenyl thieno[2,3-d]pyrimidin derivatives and evaluated their antioxidant activities. The research indicated that the presence of electron-donating substituents on the thienopyrimidine ring enhances radical scavenging activities, highlighting the compound's potential as an antioxidant (Kotaiah, Harikrishna, Nagaraju, & Venkata Rao, 2012).
Antitumor Agents
The derivatives of thieno[2,3-d]pyrimidine have shown potential as antitumor agents. A study by Toolabi et al. (2019) synthesized thieno[2,3-d]pyrimidine derivatives that exhibited significant antiproliferative activities against various cancer cell lines. These compounds induced cell death via apoptosis and could inhibit the EGFR signaling pathway (Toolabi, Moghimi, Bakhshaiesh, Salarinejad, Aghcheli, Hasanvand, Nazeri, Khalaj, Esmaeili, & Foroumadi, 2019).
Antifolate Inhibitors
The thieno[2,3-d]pyrimidine compounds have also been studied as antifolate inhibitors, which are essential in cancer treatment. Deng et al. (2009) synthesized a series of thieno[2,3-d]pyrimidines that inhibited tumor growth and targeted folate receptors. These compounds represent a distinct class of antifolates with unique mechanistic features (Deng, Zhou, Kugel Desmoulin, Wu, Cherian, Hou, Matherly, & Gangjee, 2009).
Properties
Molecular Formula |
C14H11ClN4OS |
---|---|
Molecular Weight |
318.8 g/mol |
IUPAC Name |
N-[(4-chlorophenyl)methoxy]-N'-thieno[2,3-d]pyrimidin-4-ylmethanimidamide |
InChI |
InChI=1S/C14H11ClN4OS/c15-11-3-1-10(2-4-11)7-20-19-9-17-13-12-5-6-21-14(12)18-8-16-13/h1-6,8-9H,7H2,(H,16,17,18,19) |
InChI Key |
NQSVBSNDOSRTDQ-UHFFFAOYSA-N |
Isomeric SMILES |
C1=CC(=CC=C1CON/C=N/C2=C3C=CSC3=NC=N2)Cl |
SMILES |
C1=CC(=CC=C1CONC=NC2=C3C=CSC3=NC=N2)Cl |
Canonical SMILES |
C1=CC(=CC=C1CONC=NC2=C3C=CSC3=NC=N2)Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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